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Abstract

Ivermectin is a potent, broad-spectrum antiparasitic agent belonging to the avermectin class of
16-membered macrocyclic lactones. It is a semi-synthetic derivative of avermectin, a
fermentation product of the soil actinomycete Streptomyces avermitilis. Structurally, ivermectin
is a mixture of two homologous compounds: primarily 22,23-dihydroavermectin Bla (HzB1a),
which constitutes at least 80% of the mixture, and 22,23-dihydroavermectin B1b (H2B1b) at
20% or less.[1] Its mechanism of action involves the high-affinity, allosteric modulation of
glutamate-gated chloride channels (GIuCIRs) in the nerve and muscle cells of invertebrates,
leading to hyperpolarization, paralysis, and subsequent death of the parasite.[1][2][3] This
guide provides a detailed examination of its chemical structure, physicochemical properties,
synthesis, and mechanism of action.

Chemical Structure and Composition

Ivermectin is not a single chemical entity but a mixture of two closely related analogues. The
major component, HzB1a, differs from the minor component, Hz2B1b, only by a methylene group
at the C-25 position; HzB1a possesses a sec-butyl side chain, whereas Hz2B1b has an isopropyl
side chain.[1] This difference arises from the incorporation of either L-isoleucine or L-valine
precursors during the biosynthesis of the avermectin precursors by S. avermitilis.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1236460?utm_src=pdf-interest
https://en.wikipedia.org/wiki/Ivermectin
https://en.wikipedia.org/wiki/Ivermectin
https://www.researchgate.net/figure/Structure-of-ivermectin-bound-to-a-glutamate-gated-chloride-channel-The-GluCl-shown-is_fig4_257741632
https://www.researchgate.net/figure/Mechanism-by-which-ivermectin-promotes-opening-of-GluCl-channels-Ivermectin-binds_fig3_232087717
https://en.wikipedia.org/wiki/Ivermectin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1236460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

The core structure is a complex pentacyclic lactone, which includes a spiroketal system and is
glycosidically linked to an oleandrose disaccharide at the C-13 position. The semi-synthetic
modification from the natural avermectins involves the selective catalytic hydrogenation of the
double bond at the C-22 to C-23 position, a process that enhances the compound's safety and
efficacy profile.[1]

IUPAC Nomenclature

« lvermectin Bla: (1R,4S,5'S,6R,6'R,8R,10E,12S,13S,14E,16E,20R,21R,24S)-6'-[(2S)-butan-
2-yl]-21,24-dihydroxy-12-[(2R,4S,5S,6S)-5-[(2S,4S,5S,6S)-5-hydroxy-4-methoxy-6-
methyloxan-2-ylloxy-4-methoxy-6-methyloxan-2-ylloxy-5',11,13,22-tetramethylspiro[3,7,19-
trioxatetracyclo[15.6.1.14,8.02° 24]pentacosa-10,14,16,22-tetraene-6,2'-oxane]-2-one.

e lvermectin Blb: (1R,4S,5'S,6R,6'R,8R,10E,12S,13S,14E,16E,20R,21R,24S)-21,24-
dihydroxy-12-[(2R,4S,5S,6S)-5-[(2S,4S,5S,6S)-5-hydroxy-4-methoxy-6-methyloxan-2-yl]oxy-
4-methoxy-6-methyloxan-2-yljoxy-5',11,13,22-tetramethyl-6'-(propan-2-yl)spiro[3,7,19-
trioxatetracyclo[15.6.1.14,8.02°,24]pentacosa-10,14,16,22-tetraene-6,2'-oxane]-2-one.[4]

Physicochemical Properties

The physicochemical properties of the two ivermectin components are summarized in the table
below. The overall molecule is lipophilic, which contributes to its pharmacokinetic profile and
distribution in the body.
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Property Ivermectin Bla (Hz2B1a) Ivermectin B1b (Hz2B1b)
Molecular Formula Ca8H74014 C47H72014

Molecular Weight 875.10 g/mol [1][5] 861.09 g/mol [1][4]

CAS Number 71827-03-7 70209-81-3[4]
Appearance White solid / powder White solid / powder
Melting Point 149-153 °CJ[5] Data not readily available

Insoluble in water and hexane.
Soluble in methanol, DMSO,

Solubility chloroform, ethanol, ethyl Insoluble in water.
acetate, acetone, and

acetonitrile.[5]

logP (Octanol/Water) 3.3 (Computed) 3.8 (Computed)[4]

Synthesis and Production Workflow

The production of ivermectin is a two-stage semi-synthetic process. It begins with the microbial
fermentation of Streptomyces avermitilis to produce the natural avermectin precursors, followed
by a selective chemical hydrogenation step.
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Workflow for the semi-synthetic production of lvermectin.
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Experimental Protocols
Protocol: Fermentation of S. avermitilis

This protocol is a representative summary for the production of the avermectin precursors.

Inoculum Preparation: A pure culture of Streptomyces avermitilis is grown on a suitable agar
medium (e.g., Yeast Extract-Malt Extract Agar) for 7-10 days. Colonies are then used to
inoculate a seed medium in a shake flask.[6]

Seed Culture: The seed culture is incubated for 24-48 hours at approximately 28-31°C with
continuous agitation to generate sufficient biomass.[7]

Production Fermentation: The seed culture (typically 5-10% v/v) is transferred to a
production fermenter containing an optimized growth medium. A representative medium
(SM2) contains soluble corn starch, yeast extract, KCl, CaCOs, and MgSOa at a pH of 7.0-
7.2.[71[8]

Incubation: The fermentation is carried out for 10-14 days at 28-31°C with controlled aeration
and agitation.[7]

Extraction: As avermectin is primarily an intracellular product, the cell biomass is harvested
by centrifugation. The cell pellet is then extracted with an organic solvent, such as methanol,
to solubilize the avermectin components.[6]

Purification: The crude extract is then purified using chromatographic techniques to yield a
concentrated mixture of avermectin Bla and Blb.

Protocol: Hydrogenation of Avermectin B1

The conversion of avermectin to ivermectin involves the selective reduction of the C22-C23
double bond.

o Catalyst: A homogeneous rhodium-based catalyst, such as Wilkinson's catalyst

(chlorotris(triphenylphosphine)rhodium(l)), is typically employed for this selective
hydrogenation.[5] Other rhodium-phosphine complexes with hydrazine may also be used.[9]
[10]
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e Reaction Conditions: The avermectin mixture is dissolved in a suitable organic solvent (e.g.,
aromatic hydrocarbons). The catalyst is added, and the reaction is carried out under a
hydrogen atmosphere (0.1 to 15 MPa) at an elevated temperature (60 to 100 °C).[9]

e Monitoring and Quenching: The reaction is monitored by HPLC until the starting material is
consumed.

 Purification: Upon completion, the catalyst is removed, and the resulting ivermectin mixture
is purified through crystallization and/or chromatography to meet pharmaceutical standards.

Protocol: Quantification by Reverse-Phase HPLC

This is a representative protocol for the analytical quantification of ivermectin in pharmaceutical
formulations.

o Chromatographic System: A standard HPLC system equipped with a UV detector.

e Column: A C18 reversed-phase column (e.g., KROMASIL C18, 150 mm x 4.6 mm, 5 um
particle size).[11]

o Mobile Phase: An isocratic mobile phase, typically a mixture of methanol and water (e.g.,
90:10 v/v) or acetonitrile, methanol, and water.[11][12]

e Flow Rate: 1.0 mL/min.[11][12]
» Detection: UV detection at a wavelength of 245 nm or 254 nm.[11][13]

o Sample Preparation: A standard stock solution of ivermectin is prepared in the mobile phase
or methanol. Test samples are accurately weighed, dissolved, and diluted to fall within the
linear range of the calibration curve (e.g., 5-25 pg/mL).[12]

e Analysis: Inject equal volumes (e.g., 10-20 pL) of the standard and sample solutions. The
concentration of ivermectin is determined by comparing the peak area of the analyte in the
sample to the calibration curve generated from the standards.[12]

Mechanism of Action: Signaling Pathway
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Ivermectin's primary molecular target in invertebrates is the glutamate-gated chloride channel
(GIuCIR), a pentameric ligand-gated ion channel crucial for inhibitory neurotransmission.[2][14]
Ivermectin acts as a positive allosteric modulator, binding to a site distinct from the glutamate-

binding site.

The binding site is located in the transmembrane domain, at the interface between adjacent
subunits, specifically involving the M3 helix of one subunit and the M1 helix of the neighboring
subunit.[2][3] This binding "locks" the channel in an open conformation, leading to a persistent
and essentially irreversible influx of chloride ions (CI~).[1][15] The resulting hyperpolarization of
the neuronal or muscle cell membrane prevents the transmission of electrical signals, causing
flaccid paralysis and eventual death of the parasite.[1]
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Signaling pathway of lvermectin's mechanism of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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